![molecular formula C17H13N3OS2 B2717271 5-((4-(Thiophen-2-yl)thiazol-2-yl)methyl)-3-(p-tolyl)-1,2,4-oxadiazole CAS No. 1172883-96-3](/img/structure/B2717271.png)
5-((4-(Thiophen-2-yl)thiazol-2-yl)methyl)-3-(p-tolyl)-1,2,4-oxadiazole
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Description
5-((4-(Thiophen-2-yl)thiazol-2-yl)methyl)-3-(p-tolyl)-1,2,4-oxadiazole, commonly known as TTA, is a compound that has gained significant attention in scientific research due to its unique properties. TTA is a heterocyclic compound that contains both thiazole and oxadiazole rings, making it an interesting molecule to study. In
Scientific Research Applications
Corrosion Inhibition
One significant application of 1,3,4-oxadiazole derivatives is in corrosion inhibition. A study by Ammal, Prajila, and Joseph (2018) evaluated the corrosion inhibition properties of benzimidazole bearing 1,3,4-oxadiazoles for mild steel in sulphuric acid. The inhibitors showed protective layer formation on mild steel surfaces, suggesting their potential in corrosion protection applications (Ammal, Prajila, & Joseph, 2018).
Fungicidal Activity
Chen, Li, and Han (2000) synthesized a series of 2-alkyl (alkythio)-5-pyrazolyl-1,3,4-oxadiazoles (thiadiazoles) as potential fungicides. Their activity against rice sheath blight indicated that certain derivatives could serve as effective fungicidal agents (Chen, Li, & Han, 2000).
Anticancer and Antiangiogenic Effects
Chandrappa et al. (2010) investigated the anticancer and antiangiogenic effects of novel thioxothiazolidin-4-one derivatives against transplantable mouse tumor. The derivatives significantly reduced tumor volume and cell number, indicating their potential as anticancer agents with the ability to inhibit tumor angiogenesis and cell proliferation (Chandrappa et al., 2010).
Nematocidal Activity
Liu et al. (2022) explored the nematocidal activity of novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety. Some compounds showed promising activity against Bursaphelenchus xylophilus, potentially serving as lead compounds for nematicide development (Liu, Wang, Zhou, & Gan, 2022).
Photovoltaic Application
Zhu et al. (2015) introduced an electron-deficient heterocycle 1,3,4-oxadiazole into the thieno[3,4-b]thiophene structure, aiming at photovoltaic applications. The derived polymer showed a low-bandgap and high power conversion efficiency, demonstrating the potential for use in solar cells (Zhu, Sun, Liu, Wen, Han, Bao, & Yang, 2015).
properties
IUPAC Name |
3-(4-methylphenyl)-5-[(4-thiophen-2-yl-1,3-thiazol-2-yl)methyl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N3OS2/c1-11-4-6-12(7-5-11)17-19-15(21-20-17)9-16-18-13(10-23-16)14-3-2-8-22-14/h2-8,10H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUFSLDSCVXYZHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)CC3=NC(=CS3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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